2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide

• IUPAC Name: 1-[[4-[(4-ethoxyphenoxy)methyl]benzoyl]amino]-3-(4-nitrophenyl)thiourea
• InChI: InChI=1S/C23H22N4O5S/c1-2-31-20-11-13-21(14-12-20)32-15-16-3-5-17(6-4-16)22(28)25-26-23(33)24-18-7-9-19(10-8-18)27(29)30/h3-14H,2,15H2,1H3,(H,25,28)(H2,24,26,33)
• InChI Key: KUGDTBYPRISLPL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)OCC2=CC=C(C=C2)C(=O)NNC(=S)NC3=CC=C(C=C3)[N+](=O)[O-]
• Molecular Formula: C23H22N4O5S
• Molecular Weight: 466.5 g/mol

Description

2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide, also known as EN-7, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. This molecule belongs to the class of hydrazinecarbothioamide derivatives, which have been shown to possess various biological activities.

Mechanism of Action

The mechanism of action of 2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide involves the inhibition of tubulin polymerization, which is essential for cell division. This leads to the disruption of the microtubule network and ultimately induces apoptosis in cancer cells.
Biochemical and Physiological Effects:
2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has been shown to exhibit anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines. It also exhibits anti-oxidant properties by reducing the production of reactive oxygen species. These properties make 2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide a potential candidate for the treatment of various inflammatory and oxidative stress-related diseases.

Advantages and Limitations for Lab Experiments

2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has the advantage of being easy to synthesize and purify, which makes it readily available for laboratory experiments. However, its low solubility in water limits its application in aqueous systems.

Future Directions

1. Further studies on the anti-cancer properties of 2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide and its potential as a lead compound for the development of anti-cancer drugs.
2. Investigation of the anti-inflammatory and anti-oxidant properties of 2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide and its potential for the treatment of inflammatory and oxidative stress-related diseases.
3. Development of new synthetic routes for 2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide that can improve its solubility and bioavailability.
4. Exploration of the potential of 2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide as a therapeutic agent for other diseases, such as neurodegenerative disorders.
In conclusion, 2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide is a promising compound with potential therapeutic applications in various fields of research. Its anti-cancer, anti-inflammatory, and anti-oxidant properties make it a potential candidate for the development of drugs for the treatment of various diseases. Further research is needed to fully understand its mechanism of action and explore its potential in other areas of medicine.

Scientific Research Applications

2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide has been studied for its potential therapeutic applications in various fields of research. One area of interest is its anti-cancer properties. Studies have shown that 2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide exhibits cytotoxic effects on cancer cells by inducing apoptosis, which is programmed cell death. This makes 2-{4-[(4-ethoxyphenoxy)methyl]benzoyl}-N-(4-nitrophenyl)hydrazinecarbothioamide a potential candidate for the development of anti-cancer drugs.